Cas no 138647-49-1 (tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate)
138647-49-1 structure
Product Name:tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate
CAS No:138647-49-1
MF:C11H16F3NO5S
MW:331.308652877808
MDL:MFCD09997858
CID:64552
PubChem ID:10991161
Update Time:2025-04-18
tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate
- 1-(tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl trifluoromethanesulfonate
- 1(2H)-PYRIDINECARBOXYLIC ACID, 3,6-DIHYDRO-4-[[(TRIFLUOROMETHYL)SULFONYL]OXY]-, 1,1-DIMETHYLETHYL ESTER
- 1-(tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl-trifluoromethanesulfonate
- 1-(tertbutoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yltrifluoromethanesulfonate
- tert-butyl 4-(trifluoromethylsulfonyloxy)-3,6-dihydro-2H-pyridine-1-carboxylate
- tert-Butyl 4-[(trifluoromethyl)sulfonyloxy]-5,6-dihydropyridine-1(2h)-carboxylate
- N-Boc-4-Trifluoromethanesulfonyloxy-3,6-dihydro-2H-pyridine
- tert-butyl 4-(trifluoromethylsulfonyloxy)-5,6-dihydropyridine-1(2H)-carboxylate
- 1(2H)-Pyridinecarboxyl
- 4-Trifluoromethanesulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
- tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate
- 4-{[(Trifluoromethyl)sulfonyl]oxy}-3,6-dihydropyridine-1(2H)carboxylic acid tert-butyl ester
- tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-1,2,3,6-tetra hydro-1-pyridine-carboxylate
- AC-24257
- tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-1,2,3,6-tetrahydro-1-pyridinecarboxylate
- tert-Butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-5,6-dihydropyridine-1(2H)-carboxylate
- 1-tert-butoxycarbonyl-4-trifluoromethanesulfonyloxy-1,2,3,6-tetrahydropyridine
- 3,6-Dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-1(2 H)-pyridinecarboxylic acid 1,1-dimethylethyl ester
- tert-butyl 1,2,3,6-tetrahydro-4-[(trifluoromethyl)sulfonyloxy]pyridine-1-carboxylate
- 1(2H)-Pyridinecarboxylicacid, 3,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, 1,1-dimethylethyl ester
- tert-butyl 4-(((trifluoromethyl)sulfonyl)oxy)-3,6-dihydro-1(2H)-pyridinecarboxylate
- trifluoromethanesulfonic acid[1-tert-butoxycarbonyl-(1,2,3,6-tetrahydropyridin-4-yl)]ester
- AM20080286
- SCHEMBL212403
- 1-(t-butoxycarbonyl)-4-(trifluoromethyl sulfonyloxy)-1,2,3,6-tetrahydropyridine
- tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1 (2h)-pyridine carboxylate
- 1-Boc-1,2,3,6-tetrahydropyridin-4-yl-trifluoromethanesulfonate
- 1-boc-4-trifluoromethylsulfonyloxy-3,4-didehydropiperidine
- tert-butyl 4-[(trifluoromethyl)sulfonyl]oxy-3,6-dihydropyridine-1(2H)-carboxylate
- DTXSID90451067
- 1-t-butoxycarbonyl-4-trifluoromethanesulfonyloxy-1,2,3,6-tetrahydropyridine
- 3,6-dihydro-4-[[(trifluoromethyl)-sulfonyl]oxy]1(2 H)-pyridinecarboxylic acid 1,1-dimethylethyl ester
- 1-tert-butoxycarbonyl-4-trifluoromethanesulfonyloxy-1,2,5,6-tetrahydropyridine
- AKOS005762919
- tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydropyridine-1(2H)-carboxylate
- MFCD09997858
- 1-boc-1,2,3,6-tetrahydro-4-[(trifluoromethyl)-sulfonyloxy]pyridine
- t-butyl 4-(trifluoromethylsulfonyloxy)-5,6-dihydropyridine-1(2H)-carboxylate
- tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydropyridine-1(2 H)-carboxylate
- t-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydropyridine-1(2H)-carboxylate
- 1-tert-butyloxycarbonyl-4-trifluoromethylsulfonyloxy-1,2,5,6-tetrahydropyridine
- tert-Butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydropyridine -1(2H)-carboxylate
- tert-butyl 4{[(trifluoromethyl)sulfonyl]oxy}-1,2,3,6-tetrahydro-1-pyridinecarboxylate
- A26883
- n-boc-4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine
- 1-Boc-1,2,3,6-tetrahydro-4-[(trifluoromethyl)sulfonyloxy]pyridine
- AS-813/40188733
- 4-Trifluoromethanesulfonyloxy-3,6-dihydro-2H-pyridine-l-carboxylic acid tert-butyl ester
- J-503636
- C11H16F3NO5S
- 4-trifluoromethylsulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid tert.-butyl ester
- tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-1,2,3,6-tetra-hydro-1-pyridinecarboxylate
- CS-W019633
- tert-butyl 4 {[(trifluoromethyl)sulfonyl]oxy}-1,2,3,6-tetrahydro-1-pyridinecarboxylate
- Tert-butyl 4-(trifluoromethylsulfonyloxy)-5,6-dihydropyridin-1(2H)-carboxylate
- tert-butyl 4-[(trifluoromethane)sulfonyloxy]-1,2,3,6-tetrahydropyridine-1-carboxylate
- tert-butyl 1,2,3,6-tetrahydro-4-(trifluoromethylsulphonyloxy)-pyridine-1-carboxylate
- tert-butyl 4-{[(trifluoromethyl) sulfonyl]oxy}-3,6-dihydro-1 (2H)-pyridine carboxylate
- 1-(tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yltrifluoromethanesulfonate
- 3,6-Dihydro-4[[(trifluoromethyl)sulfonyl]oxy]-1(2H)pyridinecarboxylic acid 1,1-dimethylethyl ester
- tert-butyl 4-(trifluoromethanesulfonyloxy)-3,6-dihydro-2H-pyridine-1-carboxylate
- SY017421
- 4-(trifluoromethanesulfonyloxy)-1-(tert-butoxycarbonyl)-1,2,5,6-tetrahydropyridine
- 4-trifluoromethane-sulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
- tert-butyl 4-trifluoromethylsulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylate
- Tert-butyl-4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydropyridine-1(2H)-carboxylate
- tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-1,2,3,6-tetrahydro-1-pyridine-carboxylate
- tert-butyl 4-{[(trifluoromethyl) sulfonyl]oxy}-1,2,3,6-tetra-hydro-1-pyridinecarboxylate
- tert-butyl 4-(trifluoromethylsulfonyloxy)-5,6-dihydropyridine-1(2H)-carboxylate;tert-Butyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate
- 4-Trifluoromethanesulfonyloxy-3,6-dihydro-2H-pyridine-1carboxylic acid tert-butyl ester
- Tert-Butyl 4-([(Trifluoromethyl)Sulfonyl]OXY}-1,2,3,6-Tetra-Hydro-1Pyridinecarboxylate
- 4-(trifluoromethanesulphonyloxy)-1-tert-butoxycarbonyl-1,2,3,6-tetrahydropyridine
- tert-butyl 4-{[(trifluoromethyl) sulfonyl]oxy}-1,2,3,6-tetrahydro-1-pyridinecarboxylate
- tert-butyl 4-{[(trifluoromethyl)-sulfonyl]oxy}-3,6-dihydropyridine-1(2h)-carboxylate
- tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1 (2h)-pyridinecarboxylate
- 4-trifluoro methanesulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
- 4-Trifluoromethanesulfonyloxy-3,6-dihydro-2H-pyridine-1 carboxylic acid tert-butyl ester
- t-butyl-1,2,3,6-tetrahydro-4-(trifluoromethylsulfonyloxy)-pyridine-1-carboxylate
- trifluoromethanesulfonic acid[1-tert-butoxycarbonyl-(1,2,3,6-tetrahydropyridin-4-yl)] ester
- 4-(trifluoromethanesulfonyloxy)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
- 1-(tert-butoxycarbonyl)-4-[(trifluoromethanesulfonyl)oxy]-1,2,3,6-tetrahydropyridine
- tert-butyl 4-trifluoromethylsulphonyloxy-3,6-dihydro-2H-pyridine-1-carboxylate
- 4-trifluoromethane sulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
- 138647-49-1
- 1,1-dimethylethyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1(2H)-pyridinecarboxylate
- 1,1-dimethylethyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate
- 4-(trifluoromethylsulfonyloxy)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
- tert-butyl 4-(trifluoromethylsulfonyloxy)-3,6-dihydro-1(2H)-pyridinecarboxylate
- 1-BOC-4-(TRIFLUOROMETHANESULFONYLOXY)-3,6-DIHYDRO-2H-PYRIDINE
- 1-Boc-4-(trifluoromethylsulfonyloxy)-5,6-dihydro-2H-pyridine
- tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1(2H)-pyridine carboxylate
- 3,6-Dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-1(2H)-pyridinecarboxylic acid 1,1-dimethylethyl ester
- EN300-118350
- 1-t-butoxycarbonyl-4-trifluoromethylsulfonyloxy-1,2,3,6-tetrahydropyridine
- DH-0724
- tert-butyl 4-(trifluoromethylsul-fonyloxy)-5,6-dihydropyridine-1(2H)-carboxylate
- tert-Butyl 4-[(trifluoromethanesulfonyl)oxy]-3,6-dihydropyridine-1(2H)-carboxylate
- 1-t-Butoxycarbonyl-4-trifluoromethansulfonyloxy-1,2,3,6-tetrahydropyridine
- A807413
- 1-BOC-1,2,3,6-tetrahydropyridin-4-yl trifluoromethanesulfonate
- t-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6dihydropyridine-1(2h)-carboxylate
- tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}3,6-dihydro-1 (2H)-pyridinecarboxylate
- FT-0648131
- 1,1-dimethylethyl 4-(((trifluoromethyl)sulfonyl)oxy)-3,6-dihydropyridine-1(2H)-carboxylate
- 4-trifluoromethanesulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid t-butyl ester
- PB13226
- tert-butyl 4-trifluoromethanesulfonyloxy-3,6-dihydro-2h-pyridine-1-carboxylate
- tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1(2H)-pyridinecarboxylate
- tert-butyl 4-{[(trifluoromethyl) sulfonyl]oxy}-3,6-dihydro-1(2H)-pyridine carboxylate
- Metoprololtartrate
- DB-012858
-
- MDL: MFCD09997858
- Inchi: 1S/C11H16F3NO5S/c1-10(2,3)19-9(16)15-6-4-8(5-7-15)20-21(17,18)11(12,13)14/h4H,5-7H2,1-3H3
- InChI Key: WUBVEMGCQRSBBT-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1=CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 331.07000
- Monoisotopic Mass: 331.07012827g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.3
- XLogP3: 2.3
Experimental Properties
- Color/Form: Solid
- Density: 1.4
- Melting Point: 27-28°C
- Boiling Point: 361.2°Cat760mmHg
- Flash Point: 172.3°C
- Refractive Index: 1.481
- PSA: 81.29000
- LogP: 3.39600
tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261; P264; P270; P271; P280; P301+P312; P302+P352; P304+P340; P305+P351+P338; P312; P322; P330; P332+P313; P337+P313; P362; P403+P233; P405; P501
- HazardClass:6.1
- PackingGroup:III
- Storage Condition:Store long-term at -20°C
tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 21066-0.25/G |
N-BOC-4-TRIFLUOROMETHANESULFONYLOXY-3,6-DIHYDRO-2H-PYRIDINE |
138647-49-1 | 97% | 0.25/G |
$35 | 2022-06-02 | |
| AstaTech | 21066-1/G |
N-BOC-4-TRIFLUOROMETHANESULFONYLOXY-3,6-DIHYDRO-2H-PYRIDINE |
138647-49-1 | 97% | 1g |
$25 | 2023-09-18 | |
| AstaTech | 21066-5/G |
N-BOC-4-TRIFLUOROMETHANESULFONYLOXY-3,6-DIHYDRO-2H-PYRIDINE |
138647-49-1 | 97% | 5g |
$85 | 2023-09-18 | |
| Ambeed | A1373258-1g |
tert-Butyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate |
138647-49-1 | 97% | 1g |
$28.00 | 2021-07-13 | |
| Ambeed | A1373258-5g |
tert-Butyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate |
138647-49-1 | 97% | 5g |
$111.00 | 2021-07-13 | |
| Ambeed | A1373258-25g |
tert-Butyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate |
138647-49-1 | 97% | 25g |
$401.00 | 2021-07-13 | |
| Ambeed | A1373258-250mg |
tert-Butyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate |
138647-49-1 | 97% | 250mg |
$21.00 | 2021-07-13 | |
| Ambeed | A1373258-10g |
tert-Butyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate |
138647-49-1 | 97% | 10g |
$199.00 | 2021-07-13 | |
| Ambeed | A1373258-100g |
tert-Butyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate |
138647-49-1 | 97% | 100g |
$1369.00 | 2021-07-13 | |
| Chemenu | CM106765-10g |
1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-[[(trifluoroMethyl)sulfonyl]oxy]-, 1,1-diMethylethyl ester |
138647-49-1 | 97% | 10g |
$153 | 2021-08-06 |
tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate Production Method
tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
138647-49-1 (tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate) Related Products
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- 647841-91-6(1(2H)-Pyridinecarboxylic acid, 2-(1,1-dimethylethyl)-5,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, phenylmethyl ester)
- 161491-25-4(1-tert-Butyl 3-methyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1,3(2H)-dicarboxylate)
- 375854-77-6(2-(Trimethylsilyl)ethyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate)
- 185099-68-7(8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene)
- 647842-01-1(1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-2-(1-methylethyl)-4-[[(trifluoromethyl)sulfonyl]oxy]-, phenylmethyl ester)
- 630121-86-7(tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate)
- 647841-98-3(1(2H)-Pyridinecarboxylic acid, 5,6-dihydro-2-(1-methylethyl)-4-[[(trifluoromethyl)sulfonyl]oxy]-, phenylmethyl ester)
- 180691-65-0(tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate)
- 325488-26-4(tert-butyl 2-methyl-4-(trifluoromethylsulfonyloxy)-5,6-dihydropyridine-1(2H)-carboxylate)
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